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Compound of Interest

Compound Name: 7-Bromoquinolin-2-amine

Cat. No.: B569969 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 7-Bromoquinolin-2-amine (CAS No. 116632-53-2), a key building block in synthetic

and medicinal chemistry. Adherence to these protocols is critical for minimizing risk and

ensuring compliant laboratory operations.

Physical and Chemical Properties
A clear understanding of a compound's properties is the foundation of safe handling. Below is a

summary of the key physical and chemical data for 7-Bromoquinolin-2-amine.

Property Value

Molecular Formula C₉H₇BrN₂

Molecular Weight 223.07 g/mol [1]

Appearance Solid[2]

Boiling Point 362.4 ± 22.0 °C (Predicted)[1]

Flash Point 173.0 ± 22.3 °C[1]

Density 1.649 ± 0.06 g/cm³ (Predicted)[1]

Storage Temperature 2-8°C, protect from light[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b569969?utm_src=pdf-interest
https://www.benchchem.com/product/b569969?utm_src=pdf-body
https://www.benchchem.com/product/b569969?utm_src=pdf-body
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.sigmaaldrich.com/DE/de/product/leyanshanghaihaohongscientificcoltd/leyh9acf1c90?context=bbe
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.sigmaaldrich.com/DE/de/product/leyanshanghaihaohongscientificcoltd/leyh9acf1c90?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Personal Protective
Equipment (PPE)
7-Bromoquinolin-2-amine is classified with the following hazard statements: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May

cause respiratory irritation)[2]. Therefore, the use of appropriate personal protective equipment

is mandatory.
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Protection Type Specification Purpose

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles are required when

handling solutions. A face

shield should be worn over

goggles for splash hazards.

To protect against splashes,

dust, and vapors that can

cause serious eye irritation.

Hand Protection

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

extended contact or handling

of solutions, consider double-

gloving or using thicker,

chemical-resistant gloves.

Always check the

manufacturer's glove

compatibility chart.

To prevent skin contact, which

can lead to irritation.

Skin and Body Protection

A flame-resistant lab coat is

recommended and should be

kept fully buttoned. An

additional chemical-resistant

apron may be necessary for

larger quantities.

To protect the skin from

contamination.

Footwear

Closed-toe and closed-heel

shoes must be worn at all

times in the laboratory.

To protect feet from spills and

dropped objects.
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Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors. If engineering controls

are insufficient, a NIOSH-

approved respirator may be

required after a formal risk

assessment.

To prevent respiratory tract

irritation from dust or vapors.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a POISON CENTER or

doctor/physician if you feel unwell.[3][4]

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes while removing

contaminated clothing and shoes.[3][4] If skin

irritation occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[3]

[4] If eye irritation persists, get medical

advice/attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or poison control center

immediately.[4]
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Operational Plan for Handling 7-Bromoquinolin-2-
amine
A systematic approach to handling this compound from receipt to disposal is essential for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials.

[1] The recommended storage temperature is 2-8°C, and the container should be protected

from light.[2]

2. Handling and Use:

All handling of 7-Bromoquinolin-2-amine should be conducted in a certified chemical fume

hood to minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent electrostatic discharge.[1]

Ensure an eyewash station and safety shower are readily accessible.

Wash hands thoroughly after handling.

3. Spill Management:

In case of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain the

substance.

Collect the absorbed material into a sealed, labeled container for disposal as hazardous

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b569969?utm_src=pdf-body
https://www.benchchem.com/product/b569969?utm_src=pdf-body
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.sigmaaldrich.com/DE/de/product/leyanshanghaihaohongscientificcoltd/leyh9acf1c90?context=bbe
https://www.benchchem.com/product/b569969?utm_src=pdf-body
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.echemi.com/produce/pr22072870453-7-bromoquinolin-2-amine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Disposal Plan
Proper disposal of 7-Bromoquinolin-2-amine and its contaminated materials is a critical step

in the chemical lifecycle to protect personnel and the environment.

Waste Type Disposal Procedure

Solid Waste

Collect solid 7-Bromoquinolin-2-amine waste in

a designated, sealed, and labeled "Halogenated

Solid Waste" container.

Liquid Waste

Collect solutions containing 7-Bromoquinolin-2-

amine in a designated, sealed, and labeled

"Halogenated Liquid Waste" carboy.

Contaminated PPE
Dispose of contaminated gloves, lab coats, and

other disposable materials as hazardous waste.

Empty Containers

Triple rinse the container with a suitable solvent

(e.g., acetone, ethanol). The rinsate must be

collected and disposed of as halogenated

organic liquid waste. The decontaminated

container can then be disposed of according to

institutional guidelines.

General Disposal Guidelines:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's EHS office for hazardous waste pickup and disposal.

Never dispose of 7-Bromoquinolin-2-amine down the drain or in regular trash.
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Experimental Workflow
The following diagram illustrates a generalized workflow for handling 7-Bromoquinolin-2-
amine in a research setting.
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Safe Handling Workflow for 7-Bromoquinolin-2-amine

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Required PPE

Prepare Fume Hood & Spill Kit
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Weigh and Transfer in Fume Hood

Perform Experiment

Segregate Halogenated Waste

Dispose Contaminated Weigh Paper

Decontaminate Glassware (Collect Rinsate) Dispose Contaminated Consumables

Store Waste in Labeled Container

Arrange for EHS Waste Pickup
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Caption: A generalized workflow for the safe handling and disposal of 7-Bromoquinolin-2-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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